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Compound of Interest

3-(Methoxymethyl)-3-
Compound Name:
methylpiperidine

Cat. No.: B13566377

Get Quote

Executive Summary

3-(Methoxymethyl)-3-methylpiperidine is a critical gem-disubstituted piperidine scaffold used

extensively in medicinal chemistry, particularly in the synthesis of Janus Kinase (JAK) inhibitors
(e.g., Tofacitinib analogs) and peptide mimetics. The introduction of a quaternary center at the
C3 position imposes specific conformational constraints that enhance metabolic stability and
selectivity.

This guide provides a definitive reference for the spectroscopic identification of this compound.
It synthesizes mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic
resonance (NMR) data, supported by rigorous experimental protocols.

Structural & Physical Properties[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13566377#bc-rfq
https://www.benchchem.com/product/b13566377/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-3-methoxymethyl-3-methylpiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13566377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Data
IUPAC Name 3-(Methoxymethyl)-3-methylpiperidine
Molecular Formula CsH17NO

143.23 g/mol (Free Base); 179.69 g/mol (HCI

Molecular Weight
Salt)
Colorless oil (Free Base); White crystalline solid
Appearance
(HCI salt)
- Soluble in Methanol, DMSO, Water; Free base
Solubility )
soluble in DCM
o Achiral (unless resolved); typically supplied as
Chirality

racemate

Synthesis & formation Pathway

Understanding the synthesis is crucial for identifying potential impurities (e.g., des-methyl
analogs or unreduced lactams). The compound is typically synthesized via the reduction of a
3,3-disubstituted glutarimide or piperidine-2,6-dione precursor.

Synthesis Workflow Diagram
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Figure 1: General synthetic pathway for gem-disubstituted piperidines.
Spectroscopic Data Analysis[4][5]
Mass Spectrometry (MS)

Method: Electrospray lonization (ESI) in Positive Mode.

e Molecular lon: The compound exhibits a robust protonated molecular ion
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o Fragmentation: The quaternary center at C3 stabilizes specific fragments, distinguishing it
from its mono-substituted analogs.

lon Type m/z (Theory) m/z (Observed) Interpretation
Protonated parent
[M+H]* 144.14 144.1
molecule
[M+Na]* 166.12 166.1 Sodium adduct
Loss of Methanol (-
Fragment A 1121 112.1
CHsOH)
Loss of -CH20CHs
Fragment B 99.1 99.1 (Methoxymethyl

radical)

Diagnostic Logic: The loss of 32 Da (methanol) is characteristic of the methoxymethyl ether
side chain. If the peak at 112 is absent, suspect the lack of the ether linkage (potential

hydrolysis impurity).
Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat oil or KBr pellet for salt.

e N-H Stretch: 3300-3500 cm~! (Broad). Note: In the HCI salt, this shifts to ~2800—-3000 cm™1
due to ammonium formation.

e C-H Stretch (sp3): 2850-2960 cm™1,

e C-O Stretch (Ether): 1100-1120 cm~! (Strong). This is the diagnostic band for the
methoxymethyl group.

o Fingerprint: Absence of Carbonyl (C=0) at 1650-1750 cm~! confirms complete reduction of
the glutarimide precursor.

Nuclear Magnetic Resonance (NMR)
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Solvent: Deuterated Chloroform (CDCls) or Methanol-d4 (CDsOD). Frequency: 500 MHz
(recommended for resolution of gem-dimethyl/methylene signals).

H NMR Data (Free Base in CDCIz)
. Shift (6 o . Coupling (J .
Position Multiplicity Integration Assignment
ppm) Hz)
. Methoxy
OCHs 3.32 Singlet 3H
group
Methylene
C3-CH2-O 3.18 Singlet 2H - adjacent to
ether
Axial proton
C2-H 2.85 Doublet 1H 12.5
near N
_ Protons near
C6-H 2.78 Multiplet 2H N
Equatorial
C2-H' 2.50 Doublet 1H 12.5
proton near N
Ring
C4,C5 1.40-1.65 Multiplet 4H - methylene
protons
Methyl on
C3-CHs 0.92 Singlet 3H - quaternary
C3
Amine proton
NH 1.80 Broad s 1H

(exchanges)

Note: The C2 protons appear as an AB system (or distinct doublets) due to the adjacent chiral-
like quaternary center, even though the molecule is achiral, the protons are diastereotopic.

13C NMR Data (DEPT-135 Correlated)
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Shift (6 ppm) Carbon Type Assighment

78.5 CHz (Down) C3-CH2-O (Ether methylene)

59.2 CHs (Up) OCHs (Methoxy carbon)

£6.8 CH: (Down) C2 (Next to N and Quaternary
C)

46.5 CHz (Down) C6 (Next to N)

36.2 C (Quaternary) C3 (Quaternary Center)

31.5 CHz (Down) C4

22.1 CHz (Down) C5

20.8 CHs (Up) C3-CHs (Methyl group)

Experimental Protocols
NMR Sample Preparation (Self-Validating)

To ensure data integrity, use an internal standard to verify the integration of the unique methyl
singlet.

Massing: Weigh 10 mg of 3-(Methoxymethyl)-3-methylpiperidine.

Solvation: Dissolve in 0.6 mL CDCIs (containing 0.03% TMS).

Neutralization (If HCI salt): If starting with the salt, add 1 drop of NaOD/D20 or perform a
free-base extraction using K=2COs/DCM before NMR to avoid peak broadening of a-protons.

Validation: The integration ratio of the C3-Methyl singlet (0.92 ppm) to the Methoxy singlet
(3.32 ppm) must be exactly 1:1. Any deviation indicates solvent contamination or impurity.

Mass Spectrometry Workflow
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Sample (1 mg/mL in MeOH)

Direct Infusion / LC-MS
(Flow: 0.2 mL/min)

ESI Source (+)
Capillary: 3.5 kV

Detector
Scan Range: 50-500 m/z

Click to download full resolution via product page
Figure 2: MS Analysis Workflow.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.US4435572A - Synthesis of ethyl-4(3'-methoxyphenyl)-1-methyl piperidine-3-carboxylate -
Google Patents [patents.google.com]
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[https://www.benchchem.com/product/b13566377/docs#technical-guide-spectroscopic-
characterization-of-3-methoxymethyl-3-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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